molecular formula C12H22N2O3 B2664155 Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester CAS No. 1251021-54-1; 1932559-29-9

Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester

Cat. No. B2664155
CAS RN: 1251021-54-1; 1932559-29-9
M. Wt: 242.319
InChI Key: COJUSTWUQICURS-UWVGGRQHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.319. The purity is usually 95%.
BenchChem offers high-quality Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1251021-54-1; 1932559-29-9

Product Name

Octahydropyrido[3,4-b][1,4]oxazine-6-carboxylic acid tert-butylester

Molecular Formula

C12H22N2O3

Molecular Weight

242.319

IUPAC Name

tert-butyl (4aS,8aS)-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate

InChI

InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-9-10(8-14)16-7-5-13-9/h9-10,13H,4-8H2,1-3H3/t9-,10-/m0/s1

InChI Key

COJUSTWUQICURS-UWVGGRQHSA-N

SMILES

CC(C)(C)OC(=O)N1CCC2C(C1)OCCN2

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.